N-(4-ethylcyclohexyl)-5-methyl-3-isoxazolecarboxamide
Overview
Description
N-(4-ethylcyclohexyl)-5-methyl-3-isoxazolecarboxamide, also known as ACPA, is a synthetic compound that acts as a selective agonist for the cannabinoid receptor type 1 (CB1). It was first synthesized in 1997 by Pfizer, and since then, it has been widely used in scientific research to study the physiological and biochemical effects of CB1 activation.
Mechanism of Action
N-(4-ethylcyclohexyl)-5-methyl-3-isoxazolecarboxamide acts as a selective agonist for CB1, which is a G protein-coupled receptor that is primarily expressed in the central nervous system. Upon binding to CB1, this compound activates intracellular signaling pathways, leading to the modulation of various physiological processes, such as pain perception, appetite, mood, and memory.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of inflammatory cytokine production, and the promotion of neurogenesis. It has also been shown to have analgesic effects in animal models of chronic pain, as well as anti-inflammatory effects in models of acute and chronic inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-ethylcyclohexyl)-5-methyl-3-isoxazolecarboxamide in lab experiments is its high selectivity for CB1, which allows for the specific activation of this receptor without affecting other cannabinoid receptors. However, one limitation is that this compound is a synthetic compound, and its effects may not fully reflect the effects of endogenous cannabinoids in the body.
Future Directions
There are several future directions for the use of N-(4-ethylcyclohexyl)-5-methyl-3-isoxazolecarboxamide in scientific research. One potential application is the development of novel therapeutics for the treatment of chronic pain, inflammation, and neurodegenerative disorders. Another direction is the study of the role of CB1 in various physiological processes, such as appetite regulation, mood, and memory. Furthermore, the development of more selective and potent CB1 agonists may lead to the discovery of new therapeutic targets for the treatment of various diseases.
Scientific Research Applications
N-(4-ethylcyclohexyl)-5-methyl-3-isoxazolecarboxamide has been used extensively in scientific research to study the physiological and biochemical effects of CB1 activation. It has been shown to have analgesic, anti-inflammatory, and neuroprotective properties, making it a potential therapeutic agent for the treatment of various diseases, such as chronic pain, inflammation, and neurodegenerative disorders.
properties
IUPAC Name |
N-(4-ethylcyclohexyl)-5-methyl-1,2-oxazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2/c1-3-10-4-6-11(7-5-10)14-13(16)12-8-9(2)17-15-12/h8,10-11H,3-7H2,1-2H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBTRWXUALNGKBA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC(CC1)NC(=O)C2=NOC(=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-ethyl-5-methyl-N-[4-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide](/img/structure/B4432390.png)
![1-[(5-ethyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbonyl]-4-methylpiperazine](/img/structure/B4432402.png)
![4-isopropyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide](/img/structure/B4432409.png)
![2,6-difluoro-N-{4-[(methylamino)sulfonyl]phenyl}benzamide](/img/structure/B4432415.png)
